Cas no 55441-53-7 (5-Pyrimidinecarbonitrile,4-amino-2-(1-pyrrolidinyl)-)

• Product Name: 5-Pyrimidinecarbonitrile,4-amino-2-(1-pyrrolidinyl)-
• CAS No: 55441-53-7
• MF: C₉H₁₁N₅
• MW: 189.217140436172
• CID: 367327
• PubChem ID: 2794590
• Update Time: 2025-04-19

5-Pyrimidinecarbonitrile,4-amino-2-(1-pyrrolidinyl)- Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarbonitrile,4-amino-2-(1-pyrrolidinyl)-
• 4-AMINO-2-(1-PYRROLIDINYL)-5-PYRIMIDINECARBONITRILE
• 4-amino-2-pyrrolidin-1-ylpyrimidine-5-carbonitrile
• 4-amino-2-pyrrolidin-1-yl-pyrimidine-5-carbonitrile
• CCG-42452
• 1-ACETYL-4-(2-HYDROXY-ETHYL)-PIPERAZINEXHCL
• 4-amino-2-(pyrrolidin-1-yl)pyrimidine-5-carbonitrile
• DTXSID90383238
• FT-0617438
• SR-01000632450-1
• 4-amino-2-(1-pyrrolidinyl)-5-pyrimidinecarbonitrile, AldrichCPR
• AKOS013465141
• 55441-53-7

• Inchi： 1S/C9H11N5/c10-5-7-6-12-9(13-8(7)11)14-3-1-2-4-14/h6H,1-4H2,(H2,11,12,13)
• InChI Key： CBQKWSSTGIRLMK-UHFFFAOYSA-N
• SMILES： N1(C2N=CC(C#N)=C(N)N=2)CCCC1

Computed Properties

• Exact Mass: 189.10100
• Monoisotopic Mass: 189.10144537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 78.8Ų

Experimental Properties

• Density: 1.32
• Melting Point: 237 - 239 ºC
• Boiling Point: 452ºC at 760 mmHg
• Flash Point: 227.1 ºC
• Refractive Index: 1.632
• PSA: 78.83000
• LogP: 1.17688

5-Pyrimidinecarbonitrile,4-amino-2-(1-pyrrolidinyl)- Security Information

• Hazardous Material transportation number：UN 3276
• Hazard Category Code： 36
• Safety Instruction： 36/37
• Hazardous Material Identification：
• Risk Phrases：R20/21/22
• Safety Term：S36/37